Cas no 13401-57-5 (3-chloro-2,2-dimethylpropanal)

• Product Name: 3-chloro-2,2-dimethylpropanal
• CAS No: 13401-57-5
• MF: C₅H₉ClO
• MW: 120.577360868454
• MDL: MFCD19232108
• CID: 1234704
• PubChem ID: 11126235
• Update Time: 2025-04-23

3-chloro-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-chloro-2,2-dimethyl-
• 3-chloro-2,2-dimethylpropanal
• 3-Chloro-2,2-dimethyl-propionaldehyde
• SCHEMBL514036
• DTXSID40456042
• AKOS006387752
• SB32908
• DB-122654
• EN300-98896
• C90225
• 13401-57-5

• MDL： MFCD19232108
• Inchi： 1S/C5H9ClO/c1-5(2,3-6)4-7/h4H,3H2,1-2H3
• InChI Key： ITSRYBRMKMEYHL-UHFFFAOYSA-N
• SMILES： ClCC(C=O)(C)C

Computed Properties

• Exact Mass: 135.0452
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 32.59

Additional information on 3-chloro-2,2-dimethylpropanal

Comprehensive Guide to Propanal, 3-chloro-2,2-dimethyl- (CAS No. 13401-57-5): Properties, Applications, and Industry Insights

Propanal, 3-chloro-2,2-dimethyl- (CAS No. 13401-57-5) is a specialized organic compound with significant relevance in industrial and research applications. This chlorinated aldehyde derivative is characterized by its unique molecular structure, featuring a chloro group at the 3-position and two methyl groups at the 2-position. The compound's chemical formula is C5H9ClO, and it falls under the category of halogenated aldehydes. Its distinct properties make it valuable in various synthetic processes, particularly in the production of pharmaceutical intermediates and flavor & fragrance compounds.

The physical and chemical properties of 3-chloro-2,2-dimethylpropanal contribute to its versatility. It typically appears as a colorless to pale yellow liquid with a pungent odor, and its molecular weight is 120.58 g/mol. The presence of the chloro group enhances its reactivity, making it a useful building block in organic synthesis. Researchers often explore its potential in asymmetric synthesis and catalysis, areas that have gained traction in recent years due to the growing demand for enantioselective compounds in the pharmaceutical industry.

One of the most notable applications of Propanal, 3-chloro-2,2-dimethyl- is in the synthesis of fine chemicals. Its reactive aldehyde group allows for condensation reactions, enabling the formation of complex molecules. This has sparked interest among chemists working on green chemistry initiatives, as the compound can be utilized in atom-economical reactions. Recent studies have also investigated its role in the development of biodegradable materials, aligning with the global push towards sustainable chemical processes.

In the flavor and fragrance industry, derivatives of 3-chloro-2,2-dimethylpropanal are valued for their ability to impart unique olfactory characteristics. The compound serves as a precursor for musk-like scents and other specialty aromas, catering to the ever-evolving consumer preferences in personal care products. This application has gained attention in forums discussing clean label fragrances and natural alternatives, reflecting current market trends.

The safety profile of Propanal, 3-chloro-2,2-dimethyl- has been thoroughly studied to ensure proper handling in industrial settings. While not classified as hazardous under standard regulations, appropriate precautions are recommended during storage and transportation to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidance on its storage conditions and compatibility with other chemicals, addressing common queries from laboratory personnel and manufacturers.

From a market perspective, the demand for CAS 13401-57-5 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical sectors. Suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs. Industry reports suggest increasing interest in this compound's potential for drug discovery applications, especially in the development of novel therapeutic agents targeting neurological disorders.

Analytical techniques for characterizing 3-chloro-2,2-dimethylpropanal include gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for quality control in production facilities and research laboratories. Recent advancements in analytical chemistry have enabled more precise detection of impurities and degradation products, ensuring the compound meets stringent industry standards.

Environmental considerations regarding Propanal, 3-chloro-2,2-dimethyl- have become increasingly important. While the compound is not classified as a persistent organic pollutant, proper waste management protocols are essential. The chemical industry has been exploring advanced oxidation processes for treating wastewater containing similar compounds, addressing environmental concerns raised in regulatory discussions.

Future research directions for CAS 13401-57-5 may focus on its potential in catalytic applications and material science. The compound's unique structure offers possibilities for developing novel catalysts in asymmetric synthesis, a field that continues to grow in importance. Additionally, its derivatives might find applications in smart materials with responsive properties, an area gaining momentum in materials science research.

For researchers and industry professionals seeking technical specifications of 3-chloro-2,2-dimethylpropanal, comprehensive data sheets are available from reputable chemical suppliers. These documents typically include detailed information about physicochemical properties, spectral data, and handling recommendations. The compound's growing importance in synthetic chemistry ensures continued interest from both academic and industrial circles.